2-((6-Chloro-1,2,3,4-tetrahydroacridin-9-yl)amino)ethanol

• Molecular Formula: C15H17ClN2O
• Molecular Weight: 276.76 g/mol
• SMILES: C1CCC2=NC3=C(C=CC(=C3)Cl)C(=C2C1)NCCO
• InChI: InChI=1S/C15H17ClN2O/c16-10-5-6-12-14(9-10)18-13-4-2-1-3-11(13)15(12)17-7-8-19/h5-6,9,19H,1-4,7-8H2,(H,17,18)
• InChIKey: FXFMPZYOVUCHLP-UHFFFAOYSA-N

2-((6-Chloro-1,2,3,4-tetrahydroacridin-9-yl)amino)ethanol: Structural Classification and Core Characteristics for Procurement Decisions

2-((6-Chloro-1,2,3,4-tetrahydroacridin-9-yl)amino)ethanol (CAS 955993-19-8, molecular formula C₁₅H₁₇ClN₂O, MW 276.76) is a 9-substituted tetrahydroacridine derivative belonging to the tacrine analogue class . The compound features a 6-chloro substitution on the acridine ring and a hydroxyethylamino side chain at the 9-position, distinguishing it from the simpler 9-amino prototype tacrine and the 9-amino-6-chloro derivative 6-chlorotacrine. This structural configuration retains the core acetylcholinesterase (AChE) pharmacophore while introducing a primary alcohol terminus that serves as a synthetic handle for further derivatization [1]. The 6-chloro substituent is known to enhance AChE inhibitory potency relative to unsubstituted tacrine, a finding consistently demonstrated across multiple studies [2].

Synthetic Intermediate Hydroxyethyl alcohol handle enables ester/ether/carbamate conjugation for MTDL synthesis

AChE-Targeted Scaffold 6-Chloro-tetrahydroacridine core supports cholinesterase engagement in CNS research models

Fragment-Like Building Block MW 277 with pre-installed growth vector fits fragment-based library design

• [1] Ragab, H. M., Ashour, H. M. A., Galal, A., Ghoneim, A. I., & Haidar, H. R. (2016). Synthesis and biological evaluation of some tacrine analogs: study of the effect of the chloro substituent on the acetylcholinesterase inhibitory activity. Monatshefte für Chemie - Chemical Monthly, 147(3), 539–552. View Source
• [2] Ragab, H. M., Teleb, M., Haidar, H. R., & Gouda, N. (2019). Chlorinated tacrine analogs: Design, synthesis and biological evaluation of their anti-cholinesterase activity as potential treatment for Alzheimer's disease. Bioorganic Chemistry, 87, 557–568. View Source

Why 2-((6-Chloro-1,2,3,4-tetrahydroacridin-9-yl)amino)ethanol Cannot Be Interchanged with Unsubstituted Tacrine or 6-Chlorotacrine

Substituting this compound with tacrine or 6-chlorotacrine is not functionally equivalent. The hydroxyethylamino side chain at position 9 introduces a primary alcohol moiety that is absent in both tacrine (9-NH₂) and 6-chlorotacrine (9-NH₂). This alcohol group provides a reactive site for esterification, etherification, or carbamate formation, enabling bioconjugation and the construction of bifunctional hybrids that are inaccessible from the simpler 9-amino analogues [1]. Computed physicochemical properties further underscore the differentiation: the hydroxyethyl modification reduces logP (3.17 vs. 3.69 for 6-chlorotacrine) while increasing topological polar surface area (TPSA 45.15 vs. 38.91 Ų) and hydrogen bond donor count (2 vs. 1), yielding altered solubility and permeability profiles [2]. These differences are material when selecting a starting material for multi-step synthetic campaigns targeting CNS-penetrant, multi-target-directed ligands for neurodegenerative disease research.

Conjugation Handle Loss Tacrine and 6-chlorotacrine lack the 9-hydroxyethyl alcohol; substituting removes ester/ether conjugation options.

Physicochemical Profile Shift Lower logP (3.17 vs 3.69) and higher TPSA (45.15 vs 38.91) alter solubility and CNS permeability relative to 6-chlorotacrine.

Synthetic Flexibility Mismatch 9-amino analogs require different protection/deprotection strategies; direct swap complicates library synthesis workflows.

• [1] Eckroat, T. J., Green, K. D., Reed, R. A., Mayhoub, A. S., Garneau-Tsodikova, S. (2013). Investigation of the role of linker moieties in bifunctional tacrine hybrids. Bioorganic & Medicinal Chemistry, 21(12), 3614–3623. View Source
• [2] Lamee.cn. Detailed Information for S01224 (6-chlorotacrine). LogP and TPSA computed by ADMETlab 2.0 and SwissADME. Available at: https://www.lamee.cn View Source

Quantitative Evidence Guide for 2-((6-Chloro-1,2,3,4-tetrahydroacridin-9-yl)amino)ethanol: Comparator-Backed Differentiation Data

Computed Physicochemical Profile: Reduced Lipophilicity and Increased Polar Surface Area Relative to 6-Chlorotacrine

Computational property analysis reveals that 2-((6-chloro-1,2,3,4-tetrahydroacridin-9-yl)amino)ethanol exhibits a lower logP (3.17) and higher topological polar surface area (TPSA 45.15 Ų) compared to its closest structural analogue 6-chlorotacrine (logP 3.69, TPSA 38.91 Ų) [1]. The hydrogen bond donor count increases from 1 (6-chlorotacrine) to 2, and acceptor count from 1 to 3. These shifts predict improved aqueous solubility and modulated blood-brain barrier permeability, both critical parameters for CNS drug development.

Physicochemical Profile vs 6-ClTacrine

Reported

ΔlogP −0.52, ΔTPSA +6.24 Ų, ΔHBD +1, ΔHBA +2

Lower lipophilicity may support solubility and developability profiling

Computed values; no experimental logD available

Evidence Dimension	Computed logP, TPSA, HBD, HBA
Target Compound Data	logP 3.17, TPSA 45.15 Ų, HBD 2, HBA 3 (Chemscene)
Comparator Or Baseline	6-Chlorotacrine: logP 3.69, TPSA 38.91 Ų, HBD 1, HBA 1 (ADMETlab 2.0/SwissADME, via lamee.cn)
Quantified Difference	ΔlogP = -0.52; ΔTPSA = +6.24 Ų; ΔHBD = +1; ΔHBA = +2
Conditions	Computed values using standard algorithms (XLogP3, SwissADME); no experimental logP/logD data available for the target compound.

Why This Matters

The lower lipophilicity and higher polarity of the target compound predict improved developability for CNS-targeted therapeutics, where excessive logP is associated with higher metabolic turnover and off-target binding.

• [1] Lamee.cn. Detailed Information for S01224 (6-chlorotacrine). LogP and TPSA computed by ADMETlab 2.0 and SwissADME. Available at: https://www.lamee.cn View Source

Synthetic Versatility: Hydroxyethyl Handle Enables Conjugation Chemistry Unavailable to 9-Amino Analogues

The terminal primary alcohol of the hydroxyethylamino side chain provides a nucleophilic site for ester bond formation, carbamate linkage, or alkylation reactions. This functionality is absent in both tacrine (9-NH₂) and 6-chlorotacrine (9-NH₂). The broader literature on 6-chlorotacrine-based bifunctional hybrids demonstrates that modification at the 9-position via linker chemistry is a validated strategy for generating multi-target-directed ligands with picomolar AChE inhibitory potency [1][2]. The target compound's alcohol terminus expands the repertoire of coupling chemistries beyond amine-reactive methods, enabling orthogonal conjugation strategies.

Orthogonal Conjugation Chemistry

Class-level

9–OH enables ester, ether, carbamate vs 9–NH₂ amine-only

Expands coupling strategies for multi-target hybrid design

Inferred from 6-chlorotacrine hybrids; target compound not directly tested

Evidence Dimension	Functional group availability for conjugation at position 9
Target Compound Data	Primary alcohol (–OH) available for esterification, etherification, carbamate formation
Comparator Or Baseline	6-Chlorotacrine: Primary amine (–NH₂) only; Tacrine: Primary amine (–NH₂) only
Quantified Difference	Orthogonal reactivity: alcohol chemistry vs. amine chemistry; no quantitative yield comparison available for the target compound
Conditions	Inference from synthetic methodologies described for 6-chlorotacrine-based hybrids in Eckroat et al. (2013) and related literature

Why This Matters

For synthesis laboratories procuring building blocks for multi-step hybrid drug design, the alcohol handle offers a distinct and complementary reactivity profile that cannot be replicated using 6-chlorotacrine or tacrine alone.

• [1] Eckroat, T. J., Green, K. D., Reed, R. A., Mayhoub, A. S., Garneau-Tsodikova, S. (2013). Investigation of the role of linker moieties in bifunctional tacrine hybrids. Bioorganic & Medicinal Chemistry, 21(12), 3614–3623. View Source
• [2] Di Pietro, O., Vicente-García, E., Taylor, M. C., Berenguer, D., Viayna, E., Lanzoni, A., Sola, I., Sayago, H., Riera, C., Fisa, R., Clos, M. V., Pérez, B., Kelly, J. M., Lavilla, R., & Muñoz-Torrero, D. (2009). Pyrano[3,2-c]quinoline–6-chlorotacrine hybrids as a novel family of acetylcholinesterase- and beta-amyloid-directed anti-Alzheimer compounds. Journal of Medicinal Chemistry, 52(23), 7397–7409. View Source

In Vivo Pharmacological Precedent: 6-Chlorotacrine Core Demonstrates Superior Pro-Cognitive Efficacy Over Tacrine

Although no in vivo data exist specifically for 2-((6-chloro-1,2,3,4-tetrahydroacridin-9-yl)amino)ethanol, the 6-chlorotacrine core—which shares the identical 6-chloro-tetrahydroacridine scaffold—has been evaluated head-to-head against tacrine in rodent models. 6-Chlorotacrine demonstrated a stronger pro-cognitive effect than tacrine at equitoxic doses (1.8 mg/kg i.p., 20% LD₅₀ for 6-chlorotacrine vs. 5.2 mg/kg, 20% LD₅₀ for tacrine) in the water maze test [1]. The LD₅₀ of 6-chlorotacrine was 9.0 mg/kg (i.p., male rats), indicating a narrower therapeutic window than tacrine but with greater efficacy at tolerated doses. No histopathological changes or blood biochemistry abnormalities were observed at MTD doses (6.0/5.0 mg/kg, i.p., male/female rats) [1].

In Vivo Model Response (Core)

Class-level

6-ClTacrine 1.8 mg/kg effective vs tacrine 5.2 mg/kg (rat water maze)

Core scaffold supports CNS cholinesterase research model

No direct target compound data; class extrapolation only

Evidence Dimension	In vivo pro-cognitive efficacy (water maze); acute toxicity (LD₅₀, MTD)
Target Compound Data	No direct in vivo data available for the target compound. Class inference: the 6-chloro-tetrahydroacridine core confers enhanced AChE inhibition and in vivo efficacy relative to unsubstituted tacrine.
Comparator Or Baseline	6-Chlorotacrine: 1.8 mg/kg (20% LD₅₀) superior pro-cognitive effect vs. Tacrine: 5.2 mg/kg (20% LD₅₀) in water maze [1]. LD₅₀: 9.0 mg/kg (6-chlorotacrine) vs. higher LD₅₀ for tacrine.
Quantified Difference	6-Chlorotacrine effective dose is ~2.9-fold lower than tacrine's effective dose at equitoxic fraction; note this is class-level, not direct target compound data.
Conditions	Wistar rats; water maze test; step-through passive avoidance test; multiple T-maze test; i.p. administration.

Why This Matters

Procurement decisions for CNS drug discovery programs benefit from the established in vivo pharmacological precedent of the 6-chlorotacrine pharmacophore, which supports the rationale for investing in derivatives bearing this core scaffold.

• [1] Misk, D., Korábečný, J., Nepovímová, E., Čechová, L., Horák, A., Andrýs, R., Kuča, K. (2018). Cholinesterase Inhibitor 6-Chlorotacrine - In Vivo Toxicological Profile and Behavioural Effects. Current Alzheimer Research, 15(6), 552–560. View Source

Supplier-Reported Purity: ≥98% Consistent with Research-Grade Procurement Standards

Commercial suppliers report purity of ≥98% for 2-((6-chloro-1,2,3,4-tetrahydroacridin-9-yl)amino)ethanol, as documented on Chemscene (Cat. No. CS-0253851) and ChemicalBook supplier listings . This purity level meets or exceeds typical research-grade specifications for chemical probes and synthetic intermediates. Storage conditions are specified as sealed in dry conditions at 2–8 °C, with room temperature shipping stability .

Supplier Purity

Specification review

≥98%

Meets research-grade procurement standards

Supplier CoA; independent verification not available

Evidence Dimension	Supplier-reported purity
Target Compound Data	98% (Chemscene, ChemicalBook suppliers)
Comparator Or Baseline	Tacrine (typical research grade ≥95–98%); 6-Chlorotacrine (varies by supplier)
Quantified Difference	Comparable to or exceeding typical research-grade tacrine purity of 95–98%
Conditions	Supplier Certificate of Analysis (CoA) specifications; no independent analytical verification.

Why This Matters

A purity specification of ≥98% reduces the risk of confounding biological results due to impurities, lowering the effective cost per valid data point in screening campaigns.

Structure-Activity Relationship Precedent: 6-Chloro Substitution Confers Enhanced AChE Inhibition Across Multiple Analog Series

Systematic SAR studies on chlorinated tacrine analogs demonstrate that 6-chloro substitution consistently enhances AChE inhibitory potency. Ragab et al. (2016) showed that chloro-substituted tacrine analogs exhibit significantly improved AChE inhibition compared to unsubstituted tacrine [1]. In a subsequent expanded study, Ragab et al. (2019) confirmed that chlorinated tacrine derivatives maintain potent anti-cholinesterase activity, with the 6-position being the preferred site for halogen incorporation to maximize AChE engagement [2]. The target compound retains this critical 6-chloro substituent, ensuring that the core pharmacophoric advantage is preserved while the 9-hydroxyethylamino modification adds orthogonal functionality.

SAR: AChE Engagement

Class-level

6-ClTacrine IC₅₀ 15 nM vs tacrine 31–109 nM

6-Chloro core may support target engagement in AChE assays

Data from core analog; direct IC₅₀ for target compound unavailable

Evidence Dimension	AChE inhibitory activity attributable to 6-chloro substitution
Target Compound Data	No direct AChE IC₅₀ data available. Class inference: the 6-chloro substituent is expected to confer potency enhancement over unsubstituted tacrine derivatives.
Comparator Or Baseline	6-Chlorotacrine: human recombinant AChE IC₅₀ = 15 nM (BindingDB [3]); Tacrine: human AChE IC₅₀ ≈ 31–109 nM (multiple sources)
Quantified Difference	6-Chlorotacrine is approximately 2- to 7-fold more potent than tacrine against human AChE. Quantitative extrapolation to the target compound is not appropriate without direct measurement.
Conditions	In vitro AChE inhibition assays (human recombinant AChE, Ellman's method); IC₅₀ values from disparate studies.

Why This Matters

The SAR precedent provides confidence that the 6-chloro core of the target compound will deliver superior AChE engagement compared to unsubstituted tacrine scaffolds, supporting compound selection for cholinesterase-targeted research programs.

• [1] Ragab, H. M., Ashour, H. M. A., Galal, A., Ghoneim, A. I., & Haidar, H. R. (2016). Synthesis and biological evaluation of some tacrine analogs: study of the effect of the chloro substituent on the acetylcholinesterase inhibitory activity. Monatshefte für Chemie - Chemical Monthly, 147(3), 539–552. View Source
• [2] Ragab, H. M., Teleb, M., Haidar, H. R., & Gouda, N. (2019). Chlorinated tacrine analogs: Design, synthesis and biological evaluation of their anti-cholinesterase activity as potential treatment for Alzheimer's disease. Bioorganic Chemistry, 87, 557–568. View Source
• [3] BindingDB. BDBM8987: 6-chlorotacrine (CHEMBL486698). IC₅₀ = 15 nM for recombinant human AChE. Available at: https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=8987 View Source

Molecular Weight and Heavy Atom Count Differentiation from Simpler Tacrine Analogues

The molecular weight of 2-((6-chloro-1,2,3,4-tetrahydroacridin-9-yl)amino)ethanol (276.76 g/mol) is intermediate between tacrine (198.12 g/mol) and many 6-chlorotacrine-based hybrids (typically >350 g/mol), positioning it as a mid-sized fragment-like building block [1]. The 20 heavy atoms (vs. 15 in tacrine, 17 in 6-chlorotacrine) remain within lead-like chemical space, making the compound suitable for fragment-based approaches where further growth is planned via the hydroxyethyl handle.

MW & Lead-likeness

Reported

MW 276.76 (20 heavy atoms) vs tacrine 198.12, 6-ClTacrine 232.71

Fragment-like size supports FBDD elaboration strategies

Based on molecular formulae; publicly available

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW 276.76 g/mol, 20 heavy atoms (C₁₅H₁₇ClN₂O)
Comparator Or Baseline	Tacrine: MW 198.12 g/mol, 15 heavy atoms (C₁₃H₁₄N₂). 6-Chlorotacrine: MW 232.71 g/mol, 17 heavy atoms (C₁₃H₁₃ClN₂).
Quantified Difference	MW increase of +78.64 vs. tacrine, +44.05 vs. 6-chlorotacrine; +5 heavy atoms vs. tacrine, +3 vs. 6-chlorotacrine
Conditions	Calculated from molecular formulae; publicly available data.

Why This Matters

The molecular weight profile places the compound in a favorable position for fragment elaboration strategies, offering a balance between scaffold complexity and room for further optimization within lead-like chemical space.

• [1] DrugBank. Tacrine. Accession Number DB00382. Available at: https://go.drugbank.com/drugs/DB00382 View Source

Optimal Application Scenarios for 2-((6-Chloro-1,2,3,4-tetrahydroacridin-9-yl)amino)ethanol Based on Evidence-Backed Differentiation

Synthesis of Multi-Target-Directed Ligands (MTDLs) for Alzheimer's Disease via Alcohol-Based Conjugation Chemistry

The hydroxyethyl alcohol terminus of 2-((6-chloro-1,2,3,4-tetrahydroacridin-9-yl)amino)ethanol enables ester, ether, and carbamate bond formation with partner pharmacophores (e.g., antioxidants, metal chelators, or anti-amyloid agents) that cannot be directly coupled to tacrine's or 6-chlorotacrine's 9-amino group without additional linker chemistry . This orthogonal reactivity is particularly valuable in constructing MTDLs where the linker chemistry must be compatible with sensitive functional groups on both coupling partners. The established precedent of 6-chlorotacrine-based hybrids achieving picomolar AChE IC₅₀ values supports the strategic value of the 6-chloro-tetrahydroacridine core [1].

Fragment-Based Drug Discovery (FBDD) Campaigns Requiring a Functionalized, Mid-Sized Tacrine Scaffold

With a molecular weight of 276.76 g/mol and 20 heavy atoms, this compound occupies a favorable midpoint in lead-like chemical space . The hydroxyethyl handle provides a pre-installed synthetic vector for fragment growth, eliminating the need for de novo functionalization of the 9-position. In FBDD programs targeting cholinesterase enzymes, the 6-chloro substituent ensures baseline AChE affinity [1], while the alcohol group allows systematic exploration of binding interactions in the peripheral anionic site (PAS) or beyond the active-site gorge.

Physicochemical Property Optimization Studies for CNS-Penetrant Cholinesterase Inhibitors

The lower computed logP (3.17) and higher TPSA (45.15 Ų) of the target compound relative to 6-chlorotacrine predict improved aqueous solubility and a potentially more favorable CNS pharmacokinetic profile . Researchers conducting systematic property optimization of tacrine-based CNS therapeutics can use this compound as a reference point for evaluating the impact of 9-position hydroxyethyl modification on solubility, permeability, and metabolic stability. The 6-chlorotacrine core's demonstrated in vivo pro-cognitive efficacy at 1.8 mg/kg (i.p.) provides a pharmacological benchmark [1].

Building Block for Parallel Library Synthesis of 9-O-Substituted Tacrine Derivatives

The primary alcohol at the 9-position side chain allows rapid diversification via parallel esterification or alkylation reactions, enabling the generation of focused libraries of 9-O-substituted tacrine analogues. This contrasts with 6-chlorotacrine and tacrine, which require N-functionalization at the 9-position—chemistry that often demands protection/deprotection strategies or faces competing reactivity. The target compound thus simplifies synthetic workflows for medicinal chemistry teams generating structure-activity relationship datasets [2].

Application

Selection Property

Validation Focus

Multi-target ligand synthesis

Alcohol conjugation chemistry

Linker compatibility & target engagement

Fragment-based drug discovery

Mid-sized scaffold with pre-installed handle

Fragment elaboration & SAR growth

CNS property optimization

Reduced logP and increased TPSA

Solubility & permeability profiling

Parallel library synthesis

Orthogonal alcohol reactivity

Library diversity & yield optimization

• [1] Misk, D., Korábečný, J., Nepovímová, E., Čechová, L., Horák, A., Andrýs, R., Kuča, K. (2018). Cholinesterase Inhibitor 6-Chlorotacrine - In Vivo Toxicological Profile and Behavioural Effects. Current Alzheimer Research, 15(6), 552–560. View Source
• [2] Eckroat, T. J., Green, K. D., Reed, R. A., Mayhoub, A. S., Garneau-Tsodikova, S. (2013). Investigation of the role of linker moieties in bifunctional tacrine hybrids. Bioorganic & Medicinal Chemistry, 21(12), 3614–3623. View Source